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The Receptor for Activated C Kinase 1 (RACK1) is a highly conserved scaffolding protein found

across eukaryotes, from single-celled yeast to complex multicellular organisms like plants and

humans.[1] Its remarkable evolutionary conservation underscores its fundamental role in

cellular function. RACK1, a member of the tryptophan-aspartate (WD40) repeat protein family,

folds into a seven-bladed β-propeller structure. This structure provides a stable platform for the

binding of a diverse array of signaling molecules, including protein kinases, phosphatases, and

membrane receptors.[2] While the core functions of RACK1 as a signaling hub and a

component of the translational machinery are conserved, species-specific adaptations have led

to functional diversification. This guide provides a comparative analysis of RACK1 orthologs in

humans (Homo sapiens), the model plant Arabidopsis thaliana, and the budding yeast

Saccharomyces cerevisiae, with a focus on their roles in signaling and translation.

Comparative Overview of RACK1 Functions
RACK1's primary role is to act as a scaffold, bringing together different proteins within a

signaling pathway to ensure specificity and efficiency. A key conserved function across species

is its association with the 40S ribosomal subunit, placing it at a crucial intersection between

signal transduction and protein synthesis.[3] However, the specific signaling pathways and

interacting partners can vary, reflecting the unique biology of each organism.
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Feature Human (RACK1)
Arabidopsis
thaliana
(RACK1A/B/C)

Saccharomyces
cerevisiae (Asc1)

Primary Function

Scaffolding protein in

numerous signaling

pathways (PKC, Src,

MAPK); component of

the 40S ribosomal

subunit.[4]

Scaffolding protein in

hormone signaling

(abscisic acid), stress

responses, and innate

immunity; component

of the 40S ribosomal

subunit.[5][6][7]

Scaffolding protein;

core component of the

40S ribosomal subunit

involved in

translational

repression.[8]

Key Interacting

Partners

Protein Kinase C

(PKC), Src family

kinases, MAPK,

integrin β subunits,

various receptors.[2]

[4]

G-proteins (indirectly),

Rac1 GTPase in rice

(orthologous system),

eIF6.[9][10]

eIF6.[11]

Role in Translation

Modulates translation

of specific mRNAs,

including those with

IRES elements; links

signaling pathways to

the ribosome.[12]

Involved in protein

translation, regulated

by abscisic acid.[7]

Represses gene

expression at the

translational level.[8]

Phenotype of Loss-of-

Function

Embryonic lethal in

mice, indicating an

essential role in

development.[4]

Altered hormone

responses, increased

susceptibility to stress.

[6]

Viable, but shows

defects in specific

signaling pathways

and stress responses.

[6]

Signaling Pathways
RACK1's versatility as a scaffold protein is evident in the diverse signaling pathways it

regulates. While the core machinery is conserved, the inputs and outputs of these pathways

are tailored to the specific needs of each organism.
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Human RACK1 Signaling
In humans, RACK1 is a key integrator of multiple signaling cascades, including those initiated

by protein kinase C (PKC), Src family kinases, and mitogen-activated protein kinases (MAPK).

[4] Its ability to simultaneously bind to different components of these pathways allows for

intricate cross-talk and regulation. For example, RACK1 can shuttle activated PKC to different

cellular locations, thereby controlling the phosphorylation of specific substrates.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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